Cas no 358666-45-2 (N-Ethylthiophene-2-sulfonamide)

N-Ethylthiophene-2-sulfonamide is a sulfonamide derivative featuring a thiophene ring, commonly utilized in pharmaceutical and agrochemical research. Its structure combines the reactivity of the sulfonamide group with the aromatic properties of thiophene, making it a versatile intermediate in organic synthesis. The ethyl substitution enhances solubility and modulates electronic effects, facilitating its incorporation into larger molecular frameworks. This compound is particularly valued for its potential in developing bioactive molecules, including enzyme inhibitors and receptor modulators. Its stability and well-defined reactivity profile make it a reliable choice for medicinal chemistry applications. Proper handling and storage are recommended to maintain its integrity.

N-Ethylthiophene-2-sulfonamide structure

358666-45-2 structure

Product Name:N-Ethylthiophene-2-sulfonamide

CAS No:358666-45-2

MF:C₆H₉NO₂S₂

MW:191.27115893364

MDL:MFCD02135293

CID:2092004

PubChem ID:765805

Update Time:2025-08-10

N-Ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-Ethylthiophene-2-sulfonamide
- G71451
- HMS1676H17
- EU-0090154
- AKOS000383388
- SCHEMBL5655445
- STL416874
- 358666-45-2
- Thiophene-2-sulfonic acid ethylamide
- MDL： MFCD02135293
- Inchi： 1S/C6H9NO2S2/c1-2-7-11(8,9)6-4-3-5-10-6/h3-5,7H,2H2,1H3
- InChI Key： ZSJVAIJAXKMYGE-UHFFFAOYSA-N
- SMILES： S(C1=CC=CS1)(NCC)(=O)=O

Computed Properties

Exact Mass: 191.00747088g/mol
Monoisotopic Mass: 191.00747088g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 82.8Å²

N-Ethylthiophene-2-sulfonamide Pricemore >>

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